3-chloro-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: 3-chloro-N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)benzamide
• InChI: InChI=1S/C18H16ClNO2S/c19-16-4-1-3-15(11-16)18(21)20(12-14-7-9-22-13-14)8-6-17-5-2-10-23-17/h1-5,7,9-11,13H,6,8,12H2
• InChI Key: JSDRZZYVFXZNLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)N(CCC2=CC=CS2)CC3=COC=C3
• Molecular Formula: C18H16ClNO2S
• Molecular Weight: 345.8 g/mol
• CAS No.: 1421507-92-7

Description

3-chloro-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C18H16ClNO2S and its molecular weight is 345.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

The synthesis of various heterocyclic compounds, including thiophene and furan derivatives, is a significant application area. Compounds structurally related to "3-chloro-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzamide" have been synthesized to explore their potential in creating novel materials with unique properties. For instance, the synthesis of 5,6‐dihydrothieno(and furo)pyrimidines, which bear active methine groups, demonstrates the versatility of incorporating furan and thiophene motifs into complex molecules (Maruoka et al., 2001). This methodological approach underlines the chemical reactivity and potential applications of such compounds in various fields, including medicinal chemistry and materials science.

Antimicrobial and Antioxidant Activities

The exploration of antimicrobial and antioxidant activities is another crucial area of research. Compounds derived from or related to "this compound" have shown promising results in this regard. For example, the synthesis and antimicrobial activity assessment of new 1,2,4-Triazole Schiff Base and Amine Derivatives indicate the potential of furan and thiophene derivatives in contributing to the development of new antimicrobial agents (Sokmen et al., 2014). Such studies are crucial for the discovery of novel compounds that can serve as the basis for developing new drugs and treatments.

Applications in Materials Science

The applications of "this compound" and its derivatives extend into materials science, particularly in the development of dye-sensitized solar cells (DSSCs). Research into phenothiazine derivatives with various conjugated linkers, including furan and thiophene, highlights the impact of these heteroaromatic units on the performance of DSSCs. A study demonstrated that a derivative featuring furan as a conjugated linker exhibited a notable improvement in solar energy-to-electricity conversion efficiency, underlining the potential of such compounds in enhancing renewable energy technologies (Se Hun Kim et al., 2011).